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Compound of Interest

Compound Name: 3,4-Bis(dodecyloxy)benzaldehyde
CAS No.: 117241-25-5
Cat. No.: B1598090

Get Quote

The molecule consists of a polar benzaldehyde headgroup coupled to two lipophilic dodecyl
chains at the meta and para positions. This amphiphilic design is strategic: the aldehyde
functionality allows for facile derivatization (e.g., Schiff base formation), while the long alkoxy
tails facilitate van der Waals interdigitation, stabilizing the liquid crystalline phases of its
derivatives.

Table 1: Physicochemical Specifications

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1598090#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598090?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value /| Description

CAS Number 117241-25-5

Molecular Formula C31H5403

Molecular Weight 474.76 g/mol

Appearance White to pale yellow crystalline solid

Melting Point 70-73 °C

Solubility Soluble in CHCI3, DCM, THF, Toluene; Insoluble

in Water

1H NMR Signature

9.82 (s, 1H, CHO), 7.41 (d, 1H, Ar-H), 7.39 (s,
1H, Ar-H), 6.94 (d, 1H, Ar-H), 4.06 (t, 4H, O-
CHa), 1.84 (m, 4H), 1.26 (m, 32H), 0.88 (t, 6H)
[1]

Synthetic Pathways

The synthesis of 3,4-bis(dodecyloxy)benzaldehyde is a classic application of the Williamson

ether synthesis. The protocol below is optimized for high yield and purity, minimizing the

formation of mono-alkylated byproducts.

Experimental Protocol: Double Alkylation of 3,4-

Dihydroxybenzaldehyde

Reagents:

3,4-Dihydroxybenzaldehyde (1.0 eq)

1-Bromododecane (2.5 eq)

Potassium Carbonate (K2COs, anhydrous, 3.0 eq)
Potassium lodide (KI, catalytic amount, 0.1 eq)

Solvent: DMF (N,N-Dimethylformamide) or Acetone
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Step-by-Step Methodology:

o Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser,
dissolve 3,4-dihydroxybenzaldehyde in DMF (approx. 5 mL per mmol).

e Deprotonation: Add anhydrous K2COs. The mixture will turn yellow/orange as the phenoxide
anions are generated. Stir at room temperature for 15 minutes.

» Alkylation: Add 1-bromododecane and a catalytic amount of Kl (to accelerate the reaction via
the Finkelstein mechanism).

o Reflux: Heat the reaction mixture to 80-90 °C (if using DMF) or reflux (if using acetone) for
12-24 hours. Monitor reaction progress via TLC (Hexane:EtOAc 4:1). The starting material
(polar) should disappear, replaced by the non-polar product spot.

o Workup:

o Cool the mixture to room temperature.

[¢]

Pour into ice-cold water (5x reaction volume). The product will precipitate as a solid.[1]

[e]

Extract with Dichloromethane (DCM) or Ethyl Acetate (3x).

[e]

Wash the combined organic layers with water (to remove DMF) and brine.

o

Dry over anhydrous MgSOa4 and concentrate under reduced pressure.[2]

 Purification: Recrystallize from ethanol or perform column chromatography (Silica gel,
Hexane/DCM gradient) to yield the pure product as a white/pale yellow solid.

Figure 1: Synthesis Logic Flow
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Caption: Williamson ether synthesis pathway converting the polar catechol core into the
lipophilic aldehyde precursor.

Reactivity & Derivatization Profile

The chemical utility of 3,4-bis(dodecyloxy)benzaldehyde stems from the orthogonal reactivity
of its stable ether tails and its reactive aldehyde headgroup.

o Schiff Base Formation: Condensation with primary amines (anilines, hydrazines) yields
imines (azomethines). This is the most common route to generating rod-like (calamitic) liquid
crystals.

o Knoevenagel Condensation: Reaction with active methylene compounds (e.g., malononitrile)
extends the

-conjugation, useful for organic photovoltaics.

o Oxidation/Reduction: Can be oxidized to the corresponding benzoic acid (a ligand for metal-
organic frameworks) or reduced to the benzyl alcohol.

Figure 2: Reactivity Flowchart
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Caption: Primary derivatization pathways transforming the aldehyde into functional materials.

Applications in Materials Science
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Liquid Crystal Engineering

While 3,4-bis(dodecyloxy)benzaldehyde is not typically mesogenic itself, it acts as a
"mesogenic promoter." When attached to a rigid core (like a triphenylene disc or a rod-like
azobenzene), the two dodecyl chains lower the melting point and induce nanophase
segregation.

e Polycatenar Mesogens: Derivatives often form columnar phases (

) or cubic phases due to the high volume fraction of the alkyl chains [2].

» Discotic Liquid Crystals: Used to synthesize triphenylene-based extensions where the
aldehyde condenses with diamines to form large, disc-shaped aromatic cores.

Organic Electronics

The compound is a precursor for transition-metal charge-transport materials. For example, it is
used to synthesize nickel dithiolene complexes, which serve as electron-transport materials in
organic field-effect transistors (OFETS) [3]. The long alkyl chains ensure solubility, allowing
these devices to be processed from solution (spin-coating).

Figure 3: Supramolecular Assembly Logic
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Caption: The transition from disordered precursor to ordered mesophase via core extension
and alkyl chain segregation.

Safety & Handling

o Hazards: Classified as Irritant (Skin/Eye) and Aquatic Chronic 1 (Very toxic to aquatic life
with long-lasting effects).
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» Storage: Store at 2—8 °C under an inert atmosphere (Argon/Nitrogen) to prevent slow
oxidation of the aldehyde group to the acid.

e Handling: Use standard PPE (gloves, goggles). Avoid release to the environment due to the
lipophilic nature of the compound, which can bioaccumulate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1598090?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598090?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

